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Compound of Interest

Compound Name: Water-17O

Cat. No.: B1250082 Get Quote

For researchers, scientists, and drug development professionals, the precise and safe handling

of isotopically labeled compounds is paramount. This guide provides essential, immediate

safety and logistical information for the operational use and disposal of Water-17O (H₂¹⁷O), a

stable isotope of water. Adherence to these procedures will ensure the safety of laboratory

personnel and the integrity of experimental outcomes.

Key Physical and Chemical Data
Water-17O shares most of the physical and chemical properties of natural water. The key

difference lies in its molecular weight due to the presence of the heavier oxygen isotope. This

subtle difference is critical for the specialized applications of Water-17O, primarily in nuclear

magnetic resonance (NMR) spectroscopy and as a tracer in metabolic and reaction mechanism

studies.
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Property Data

CAS Number 13768-40-6

Molecular Formula H₂¹⁷O

Molecular Weight Approximately 19.02 g/mol

Boiling Point 100 °C

Melting Point 0 °C

Density Approximately 1.044 g/mL at 25 °C

Physical State Clear, colorless liquid

Hazards
Non-hazardous, non-flammable, non-toxic. As a

stable isotope, it is not radioactive.

Personal Protective Equipment (PPE)
While Water-17O is not a hazardous substance, adherence to standard laboratory good

practice is essential to prevent contamination of the isotopically-enriched material and to

protect the user from any other potential laboratory hazards.

Standard PPE includes:

Lab Coat: A clean, buttoned lab coat should be worn to protect from splashes of other

reagents used in conjunction with Water-17O.

Gloves: Nitrile or latex gloves are required to prevent contamination of the sample.

Eye Protection: Safety glasses or goggles must be worn to protect the eyes from splashes.

Step-by-Step Handling Protocol
The primary goal when handling Water-17O is to prevent its contamination with regular water

(H₂¹⁶O) and to avoid any loss of this valuable material.

1. Preparation and Work Area Setup:
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Designate a clean and dry area for handling Water-17O.
Ensure all glassware and equipment are scrupulously clean and dry to prevent isotopic
dilution.
Have all necessary equipment, such as micropipettes with fresh tips, vials, and septa, readily
available.

2. Handling the Sample:

Before use, allow the sealed container of Water-17O to equilibrate to room temperature to
prevent condensation from atmospheric moisture, which would contaminate the sample.
Work quickly and efficiently to minimize the sample's exposure to the atmosphere, as it can
exchange with ambient water vapor.
Use a positive displacement pipette or a gas-tight syringe for accurate and contamination-
free transfer of small volumes.
Seal all vials and containers containing Water-17O immediately after use with airtight caps
or septa.

3. In Experimental Use (e.g., NMR Sample Preparation):

When preparing a sample for NMR analysis, dissolve the compound of interest directly in the
required volume of Water-17O within the NMR tube.
Cap the NMR tube immediately and seal it with parafilm to prevent any evaporation or
atmospheric moisture ingress.

4. Storage:

Store Water-17O in its original, tightly sealed container.
For long-term storage, refrigeration at approximately 4°C is recommended to minimize any
potential for microbial growth.[1]
Ensure the container is well-labeled with the isotopic enrichment and date of receipt.

Disposal Plan
As Water-17O is a stable, non-radioactive isotope of water, its disposal is governed by its

chemical properties.

1. Waste Segregation:
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Collect any unused or contaminated Water-17O in a dedicated, clearly labeled waste
container.
Do not mix with organic solvents or other chemical waste streams.

2. Disposal Procedure:

For small quantities (typically in the microliter to milliliter range) used in laboratory
experiments, Water-17O can be disposed of down the drain with copious amounts of water,
in accordance with standard laboratory procedures for non-hazardous aqueous waste.
Always consult and adhere to your institution's specific waste disposal guidelines. While
chemically non-hazardous, some institutions may have specific protocols for isotopically
labeled materials.

Operational Workflow Diagram
The following diagram illustrates the key decision points and procedural flow for the safe

handling and disposal of Water-17O.
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Caption: Workflow for handling and disposal of Water-17O.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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